![molecular formula C17H17N5O B2549407 (6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone CAS No. 2034399-24-9](/img/structure/B2549407.png)
(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone
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Description
(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C17H17N5O and its molecular weight is 307.357. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
Several studies focus on the synthesis and structural characterization of pyrazole derivatives, highlighting their significance in medicinal chemistry and materials science. For instance, the synthesis and crystal structure of a related compound were characterized, demonstrating the utility of such compounds in understanding molecular architecture and interactions (Cao et al., 2010).
Antiviral and Antitumoral Activity
Research into pyrazole derivatives has revealed promising in vitro antiviral and antitumoral activities. One study discovered pyrazoline derivatives with significant activity against coronaviruses and tumors, attributed to their ability to inhibit tubulin polymerization (Jilloju et al., 2021).
Anti-inflammatory and Antimicrobial Properties
Pyrazole derivatives have been synthesized and evaluated for their anti-inflammatory and antimicrobial activities. These compounds exhibit good efficacy, suggesting their potential in developing new therapeutic agents (Arunkumar et al., 2009).
Antimicrobial and Analgesic Activities
The antimicrobial and analgesic activities of novel pyrazole derivatives have been investigated, showing pronounced effects and highlighting their potential in medicinal chemistry (Jayanna et al., 2013).
Molecular Docking and Biological Evaluation
Synthesis, molecular docking analysis, and biological evaluation of pyrazole derivatives have demonstrated their antimicrobial and antioxidant activities. These findings support the development of new pharmaceutical compounds with enhanced biological efficacy (Lynda, 2021).
Properties
IUPAC Name |
6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl-(5-methyl-1-phenylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O/c1-13-16(11-19-22(13)14-5-3-2-4-6-14)17(23)20-9-10-21-15(12-20)7-8-18-21/h2-8,11H,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDLKEJCBVLIBLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CCN4C(=CC=N4)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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